Cas no 1805224-70-7 (6-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 6-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1805224-70-7
• MF: C₇HClF₆N₂O₅S
• MW: 374.601660490036
• CID: 4844232
• Update Time: 2025-05-20

6-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7HClF6N2O5S/c8-22(19,20)2-1-3(16(17)18)15-5(21-7(12,13)14)4(2)6(9,10)11/h1H
• InChI Key： YWBQMZHDESTKEG-UHFFFAOYSA-N
• SMILES： ClS(C1C=C([N+](=O)[O-])N=C(C=1C(F)(F)F)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 3.4
• Topological Polar Surface Area: 111

Additional information on 6-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride

6-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl Chloride (CAS No. 1805224-70-7)

The compound 6-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride, with CAS number 1805224-70-7, is a highly specialized organic chemical. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis due to their reactivity and versatility. The molecule features a pyridine ring substituted with nitro, trifluoromethoxy, trifluoromethyl, and sulfonyl chloride groups, making it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The structure of this compound is characterized by a pyridine ring system, which serves as the central framework. The sulfonyl chloride group at position 4 is highly reactive and can act as an electrophilic site in nucleophilic substitution reactions. The nitro group at position 6 introduces electron-withdrawing effects, enhancing the reactivity of the sulfonyl chloride group. Additionally, the trifluoromethoxy and trifluoromethyl groups at positions 2 and 3, respectively, contribute to the molecule's stability and lipophilicity due to their strong electron-withdrawing nature and fluorine's unique chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery. For instance, researchers have explored its role in the development of kinase inhibitors, where the sulfonyl chloride group can be converted into a sulfonamide moiety—a common feature in many bioactive compounds. The presence of multiple electron-withdrawing groups enhances the molecule's ability to modulate protein interactions, making it a promising candidate for therapeutic applications.

In terms of synthesis, this compound is typically prepared through multi-step processes involving nucleophilic aromatic substitution and oxidation reactions. The introduction of the nitro group is often achieved via nitration of an appropriate precursor, followed by selective oxidation to install the sulfonyl chloride functionality. The use of trifluoromethoxy and trifluoromethyl groups requires careful control over reaction conditions to ensure regioselectivity and minimize side reactions.

The application of this compound extends beyond pharmaceuticals. It has been investigated for its potential in materials science, particularly in the synthesis of advanced polymers and coatings. The sulfonyl chloride group can undergo polymerization under specific conditions, leading to materials with enhanced thermal stability and mechanical properties. Furthermore, its fluorinated substituents contribute to resistance against environmental degradation, making it suitable for outdoor applications.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Recent research has focused on its degradation pathways under various environmental conditions. Studies indicate that the compound undergoes hydrolysis in aqueous environments, particularly under alkaline conditions, leading to the formation of corresponding sulfonic acids. These findings are essential for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 6-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805224-70-7) is a versatile compound with significant potential in multiple fields. Its unique structure enables diverse applications in drug discovery, materials science, and beyond. Continued research into its synthesis, reactivity, and environmental impact will undoubtedly unlock further opportunities for its utilization in innovative technologies.